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Compound of Interest

Compound Name: Disperse Red 362

Cat. No.: B1176498

Technical Guide: Disperse Red 362

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available scientific data on the
chemical properties of Disperse Red 362. The information herein is compiled from publicly
accessible chemical databases and supplier information.

Chemical Identity and Properties

Disperse Red 362 is a fluorescent dye primarily used in the textile industry for dyeing polyester
fabrics.[1][2] It is also noted for its potential use in biomedical applications as a fluorescent
label for cellular imaging.[3]

There is conflicting information in public databases regarding the precise molecular formula
and weight of Disperse Red 362. The most frequently cited data from chemical suppliers is
presented below. However, researchers should be aware that other sources may list different
values. It is recommended to confirm the properties of any specific lot of material through
analytical testing.

Data Presentation: Chemical Identifiers for Disperse Red 362
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Identifier Value Source(s)
Molecular Formula C23H18N40O2 [415]
Molecular Weight 382.41 g/mol [4]

CAS Number 158129-94-3 [1]121161[7]

Brilliant Pink FBS, Disperse
Synonyms ] [2][6]
Fluorescent Pink BG

Note on Discrepancies: Some databases provide a significantly different molecular formula
(C79H100N6O9) and molecular weight (1277.7 g/mol ) for CAS number 158129-94-3. The data
presented in the table reflects the more commonly listed values by commercial suppliers.

Experimental Protocols

A comprehensive search of scientific literature and public databases did not yield specific,
detailed experimental protocols for the use of Disperse Red 362 in research or drug
development applications. While its use as a fluorescent chromophore in biomedical
applications is mentioned, specific methodologies for cell staining, tissue labeling, or as a
component in drug delivery systems are not readily available in the public domain.[3]

General protocols for utilizing fluorescent dyes in biological imaging and assays are widely
published and can serve as a starting point for developing specific methods for Disperse Red
362.[8][9] These would typically involve:

» Solubilization: Determining a suitable solvent for the dye that is compatible with the biological
system of interest.

o Concentration Optimization: Titrating the dye concentration to achieve optimal signal-to-
noise ratio while minimizing potential cytotoxicity.

» Staining/Labeling Procedure: Defining incubation times, temperatures, and washing steps to
ensure specific labeling.

» Imaging: Utilizing appropriate fluorescence microscopy techniques with excitation and
emission wavelengths suitable for the dye's spectral properties.
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Toxicological studies for other disperse dyes, such as Disperse Red 1, Disperse Red 11, and
Disperse Red 13, have been conducted and may provide some insight into the potential
biological effects of this class of compounds.[10][11] These studies often involve assays such
as the Ames test for mutagenicity, cytotoxicity assays using cell lines like HepG2, and acute
toxicity tests in aquatic organisms.[10][12]

Signaling Pathways and Logical Relationships

There is currently no publicly available information detailing the interaction of Disperse Red
362 with specific signaling pathways or cellular mechanisms. As such, the creation of a
signaling pathway diagram as requested is not possible at this time.

For researchers investigating the potential biological effects of Disperse Red 362, a logical
workflow for initial toxicological and mechanistic studies could be conceptualized as follows:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/20549607/
https://www.ncbi.nlm.nih.gov/books/NBK224720/
https://pubmed.ncbi.nlm.nih.gov/20549607/
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.benchchem.com/product/b1176498?utm_src=pdf-body
https://www.benchchem.com/product/b1176498?utm_src=pdf-body
https://www.benchchem.com/product/b1176498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Characterization

Procure and Analytically Characterize
Disperse Red 362

Determine Solubility in
Biologically Compatible Solvents

In Vitro Toxicit; Assessment

Cytotoxicity Assays
(e.g., MTT, LDH on HepG2, etc.)

Genotoxicity Assays
(e.g., Ames Test, Micronucleus Assay)

Mechanistic Studieg (If Toxicity is Observed)

Assess Oxidative Stress
(e.g., ROS Production)

Evaluate Apoptosis Induction
(e.g., Caspase Activity, Annexin V)

Gene Expression Analysis
(e.g., gPCR, RNA-Seq)

Click to download full resolution via product page

Figure 1. A conceptual workflow for the initial toxicological evaluation of Disperse Red 362.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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